Cas no 2227724-56-1 ((1R)-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol
• CAS No: 2227724-56-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6346485
• PubChem ID: 96752946
• Update Time: 2025-06-07

(1R)-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol
• EN300-1997657
• 2227724-56-1

• Inchi： 1S/C11H15NO2/c12-6-11(13)9-1-2-10-7-14-4-3-8(10)5-9/h1-2,5,11,13H,3-4,6-7,12H2/t11-/m0/s1
• InChI Key： ORAZSTGMPSJYBU-NSHDSACASA-N
• SMILES： O1CCC2C=C(C=CC=2C1)[C@H](CN)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol

Compound CAS No. 2227724-56-1: (1R)-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol

The compound with CAS number 2227724-56-1, known as (1R)-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino alcohols, which are widely studied due to their versatile applications in drug design and material science. The molecule's unique structure, featuring a benzopyran ring system and an amino alcohol functional group, makes it a subject of interest for researchers exploring its synthetic routes, biological activities, and potential uses.

The benzopyran moiety in this compound is a fused bicyclic system consisting of a benzene ring and a pyran ring. This structural feature contributes to the molecule's aromaticity and rigidity, which are crucial for its interactions with biological targets. The dihydro form of the pyran ring introduces a degree of unsaturation that can influence the compound's electronic properties and reactivity. Recent studies have highlighted the importance of such structural motifs in modulating the pharmacokinetic profiles of bioactive molecules, making this compound a valuable candidate for drug development.

The amino alcohol functionality in (1R)-2-amino group adds another layer of complexity to this molecule. Amino alcohols are known for their ability to form hydrogen bonds, which can enhance solubility and bioavailability. This property is particularly advantageous in the design of drugs targeting specific receptors or enzymes. Moreover, the stereochemistry at the (1R) configuration plays a critical role in determining the compound's biological activity. Stereoisomers often exhibit different pharmacological profiles due to their distinct spatial arrangements, making this compound a promising lead for enantioselective drug design.

Recent advancements in synthetic chemistry have enabled more efficient routes to construct such complex molecules. For instance, methodologies involving asymmetric catalysis and tandem reactions have been employed to synthesize this compound with high enantiomeric excess. These techniques not only improve the yield but also reduce the environmental footprint of chemical synthesis, aligning with current green chemistry principles.

In terms of biological activity, this compound has shown potential as a modulator of several therapeutic targets. Preclinical studies suggest that it may act as an agonist or antagonist at specific G-protein coupled receptors (GPCRs), which are implicated in various diseases such as cardiovascular disorders and neurodegenerative conditions. Additionally, its ability to penetrate cellular membranes makes it a candidate for intracellular drug delivery systems.

Another area of interest is the application of this compound in materials science. The combination of aromaticity and functional groups like amino alcohol can be exploited to develop novel polymers or nanomaterials with tailored properties. For example, self-assembling peptides incorporating such motifs have been investigated for their use in tissue engineering and drug delivery systems.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the structure and purity of this compound. These tools provide detailed insights into the molecular architecture, ensuring that researchers can accurately characterize their samples before proceeding to biological assays.

In conclusion, CAS No. 2227724-56-1 represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it a valuable asset for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovation in contemporary chemistry and pharmacology.